Cas no 182056-26-4 (1H,5H-Benzo[ij]quinolizine,8-ethoxy-2,3,6,7-tetrahydro-)

• Product Name: 1H,5H-Benzo[ij]quinolizine,8-ethoxy-2,3,6,7-tetrahydro-
• CAS No: 182056-26-4
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 113768
• PubChem ID: 45094471
• Update Time: 2025-04-18

1H,5H-Benzo[ij]quinolizine,8-ethoxy-2,3,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H,5H-Benzo[ij]quinolizine,8-ethoxy-2,3,6,7-tetrahydro-
• 1H,5H-Benzo[ij]quinolizine,8-ethoxy-2,3,6,7-tetrahydro-(9CI)
• 8-Ethoxy-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinoline
• 182056-26-4

• Inchi： 1S/C14H19NO/c1-2-16-13-8-7-11-5-3-9-15-10-4-6-12(13)14(11)15/h7-8H,2-6,9-10H2,1H3
• InChI Key： XEQZIEPMDAHDMI-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=C2CCCN3CCCC1=C32

Computed Properties

• Exact Mass: 217.147
• Monoisotopic Mass: 217.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5A^2
• XLogP3: 3.2